Cas no 478032-14-3 (N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine)

• Product Name: N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine
• CAS No: 478032-14-3
• MF: C₁₀H₁₅N₅O₂S₂
• MW: 301.38839840889
• CID: 5227230
• Update Time: 2026-03-07

N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N3,N3,N5,N5-TETRAMETHYL-1-(2-THIENYLSULFONYL)-1H-1,2,4-TRIAZOLE-3,5-DIAMINE
• N-[3-(DIMETHYLAMINO)-1-(2-THIENYLSULFONYL)-1H-1,2,4-TRIAZOL-5-YL]-N,N-DIMETHYLAMINE
• N3,N3,N5,N5-tetramethyl-1-(thiophene-2-sulfonyl)-1H-1,2,4-triazole-3,5-diamine
• N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine
• 3-N,3-N,5-N,5-N-tetramethyl-1-thiophen-2-ylsulfonyl-1,2,4-triazole-3,5-diamine

• Inchi： 1S/C10H15N5O2S2/c1-13(2)9-11-10(14(3)4)15(12-9)19(16,17)8-6-5-7-18-8/h5-7H,1-4H3
• InChI Key： APWJBQKDXUIGLP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1C(=NC(N(C)C)=N1)N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• XLogP3: 2.2
• Topological Polar Surface Area: 108

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine

N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine (CAS No 478032-14-3)

N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine, a compound with the CAS registry number 478032-14-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential biological activities. Recent studies have highlighted its role in drug discovery and material science, making it a subject of interest for researchers worldwide.

The molecular structure of N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine is characterized by the presence of a triazole ring system, which is a five-membered heterocyclic compound containing two nitrogen atoms. The triazole ring is further substituted with a dimethylamino group and a 2-thienylsulfonyl group. These substituents contribute to the compound's electronic properties and reactivity, making it suitable for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic substitutions and cyclizations. Researchers have optimized reaction conditions to enhance yield and purity, which are critical for its application in biological assays. The synthesis of N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine involves the use of thioethers and sulfonating agents, followed by cyclization to form the triazole ring.

In terms of pharmacological applications, N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine has shown promise as a potential lead compound in anti-cancer drug development. Studies conducted in vitro have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. Additionally, its sulfonyl group contributes to its bioavailability and stability within biological systems.

The compound's unique electronic properties also make it an attractive candidate for applications in material science. Recent research has explored its use as a building block for constructing advanced materials with tailored optical and electronic properties. For instance, it has been incorporated into polymer frameworks to enhance their conductivity and mechanical strength.

Furthermore, N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine has been utilized as an intermediate in the synthesis of more complex molecules with therapeutic potential. Its versatility as an intermediate stems from the reactivity of its functional groups, which can undergo further modifications to yield derivatives with enhanced biological activity.

In conclusion, N-(3-(Dimethylamino)-1-(2-thienylsulfonyl)-1H-1,2,4-triazol-5-yl)-N,N-dimethylamine (CAS No 478032-14) is a multifaceted compound with significant implications across various scientific domains. Its structural features and functional groups render it suitable for both chemical synthesis and biological applications. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing modern science and technology.